Cas no 98428-31-0 (2-(piperidin-2-yl)acetamide)
2-(piperidin-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidineacetamide
- 2-(piperidin-2-yl)acetamide
-
- Inchi: 1S/C7H14N2O/c8-7(10)5-6-3-1-2-4-9-6/h6,9H,1-5H2,(H2,8,10)
- InChI Key: RNGRYWXHDOJTFX-UHFFFAOYSA-N
- SMILES: N1CCCCC1CC(N)=O
Computed Properties
- Exact Mass: 142.110613074g/mol
- Monoisotopic Mass: 142.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: 108-110 °C
- Boiling Point: 329.5±15.0 °C at 760 mmHg
- Flash Point: 153.1±20.4 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-(piperidin-2-yl)acetamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(piperidin-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B449990-50mg |
2-(piperidin-2-yl)acetamide |
98428-31-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B449990-100mg |
2-(piperidin-2-yl)acetamide |
98428-31-0 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B449990-500mg |
2-(piperidin-2-yl)acetamide |
98428-31-0 | 500mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-60356-0.05g |
2-(piperidin-2-yl)acetamide |
98428-31-0 | 0.05g |
$30.0 | 2023-05-03 | ||
| Enamine | EN300-60356-0.1g |
2-(piperidin-2-yl)acetamide |
98428-31-0 | 0.1g |
$45.0 | 2023-05-03 | ||
| Enamine | EN300-60356-0.25g |
2-(piperidin-2-yl)acetamide |
98428-31-0 | 0.25g |
$64.0 | 2023-05-03 | ||
| Enamine | EN300-60356-0.5g |
2-(piperidin-2-yl)acetamide |
98428-31-0 | 0.5g |
$101.0 | 2023-05-03 | ||
| Enamine | EN300-60356-1.0g |
2-(piperidin-2-yl)acetamide |
98428-31-0 | 1g |
$129.0 | 2023-05-03 | ||
| Enamine | EN300-60356-2.5g |
2-(piperidin-2-yl)acetamide |
98428-31-0 | 2.5g |
$227.0 | 2023-05-03 | ||
| Enamine | EN300-60356-5.0g |
2-(piperidin-2-yl)acetamide |
98428-31-0 | 5g |
$392.0 | 2023-05-03 |
2-(piperidin-2-yl)acetamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-(piperidin-2-yl)acetamide
Professional Introduction to 2-(piperidin-2-yl)acetamide (CAS No. 98428-31-0)
2-(piperidin-2-yl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 98428-31-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amides, characterized by its structural motif of an acetyl group attached to a piperidine ring. The piperidine ring is a six-membered heterocyclic amine, which is widely recognized for its role in medicinal chemistry due to its ability to enhance bioavailability and interact with biological targets.
The< strong>piperidin-2-yl moiety in the name of this compound is particularly noteworthy, as it indicates the presence of a piperidine substituent at the second position of the acetamide backbone. Piperidine derivatives are extensively studied in drug discovery due to their versatility in forming hydrogen bonds and their favorable pharmacokinetic properties. The< strong>acetamide group contributes to the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, there has been growing interest in< strong>2-(piperidin-2-yl)acetamide as a pharmacophore in the development of novel therapeutic agents. Its structural features make it a promising candidate for targeting various biological pathways, including enzyme inhibition and receptor binding. For instance, studies have demonstrated its potential in modulating neurotransmitter systems, which has implications for the treatment of neurological disorders such as depression and anxiety.
One of the most compelling aspects of< strong>2-(piperidin-2-yl)acetamide is its role as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop analogs with enhanced pharmacological properties. For example, modifications at the piperidine ring or the acetamide moiety have led to compounds with improved selectivity and reduced toxicity. These findings underscore the importance of< strong>piperidinyl-containing compounds in drug design.
The synthesis of< strong>2-(piperidin-2-yl)acetamide involves well-established organic reactions, including nucleophilic substitution and condensation reactions. The piperidine ring can be introduced through various synthetic routes, such as reductive amination or cyclization reactions. The acetamide group is typically formed via acetylation or amidation processes. These synthetic strategies highlight the compound's accessibility and utility in laboratory settings.
Recent advances in computational chemistry have further facilitated the study of< strong>2-(piperidin-2-yl)acetamide. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach has accelerated the drug discovery process, enabling more efficient identification of potential therapeutic candidates.
The pharmacological profile of< strong>2-(piperidin-2-yl)acetamide has been explored through both in vitro and in vivo studies. In vitro assays have revealed its interaction with various enzymes and receptors, suggesting multiple potential therapeutic applications. For example, it has shown promise as an inhibitor of certain kinases involved in cancer progression. In vivo studies have corroborated these findings, demonstrating its ability to modulate biological pathways relevant to disease states.
The safety profile of< strong>2-(piperidin-2-yl)acetamide is another critical consideration in its development as a pharmaceutical agent. Preclinical toxicology studies have assessed its acute and chronic toxicity, providing insights into its potential side effects. These studies are essential for ensuring that the compound is safe for human use before it proceeds to clinical trials.
The future directions for research on< strong>2-(piperidin-2-yl)acetamide are multifaceted. Ongoing studies aim to explore new synthetic methodologies that could improve yield and purity while reducing environmental impact. Additionally, researchers are investigating novel derivatives that may exhibit enhanced therapeutic efficacy or reduced side effects.
In conclusion, 2-(piperidin-2-yl)acetamide (CAS No. 98428-31-0) represents a significant compound in pharmaceutical chemistry with diverse applications. Its structural features make it a valuable tool for drug discovery, offering potential treatments for various diseases. As research continues to uncover new insights into its pharmacological properties and synthetic possibilities, this compound is poised to play an increasingly important role in modern medicine.
98428-31-0 (2-(piperidin-2-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)